Cas no 2227744-17-2 (rac-5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-nitrophenol)

• Product Name: rac-5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-nitrophenol
• CAS No: 2227744-17-2
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5853047
• PubChem ID: 165676890
• Update Time: 2025-06-12

rac-5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• rac-5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-nitrophenol
• rac-5-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]-2-nitrophenol
• 2227744-17-2
• EN300-1815270

• Inchi： 1S/C11H14N2O3/c1-11(2)9(10(11)12)6-3-4-7(13(15)16)8(14)5-6/h3-5,9-10,14H,12H2,1-2H3/t9-,10-/m0/s1
• InChI Key： PQXHXHXTZXUQFX-UWVGGRQHSA-N
• SMILES： OC1=C(C=CC(=C1)[C@H]1[C@@H](C1(C)C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.1Ų

Additional information on rac-5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-nitrophenol

Comprehensive Overview of rac-5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-nitrophenol (CAS No. 2227744-17-2)

The compound rac-5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-nitrophenol, identified by its CAS number 2227744-17-2, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropyl ring and a nitrophenol moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its stereochemistry, as the (1R,3S) configuration plays a critical role in its biological activity.

In recent years, the demand for chiral building blocks like rac-5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-nitrophenol has surged due to their applications in asymmetric synthesis. This compound is often explored for its potential in developing enzyme inhibitors and receptor modulators, aligning with the growing trend of precision medicine. Its nitrophenol group also makes it a candidate for photodynamic therapy research, a hot topic in oncology.

The synthesis of CAS 2227744-17-2 involves multi-step organic reactions, including cyclopropanation and nitration, which are frequently discussed in academic forums. Its racemic mixture form (rac- prefix) adds complexity to purification, a challenge often addressed via chiral chromatography. These technical aspects are commonly searched by chemists seeking optimized synthetic routes or scalable production methods.

From an industrial perspective, rac-5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-nitrophenol is classified as a high-value intermediate. Its market relevance is tied to the rise of green chemistry, as researchers prioritize atom-efficient and low-waste processes. Environmental concerns have also driven interest in its biodegradability and eco-friendly derivatives, topics frequently queried in sustainability-focused databases.

Analytical characterization of this compound typically employs NMR, HPLC, and mass spectrometry, with data often shared in open-access journals. The amino and nitro functional groups in its structure allow for diverse post-synthetic modifications, a feature highlighted in drug discovery publications. Such versatility answers common search queries like "how to functionalize nitrophenol cores" or "applications of dimethylcyclopropyl amines."

Regulatory compliance for CAS 2227744-17-2 adheres to global REACH and FDA guidelines, with safety data sheets emphasizing proper laboratory handling. While not classified as hazardous, its nitroaromatic nature warrants scrutiny under chemical safety protocols—a recurring theme in occupational health discussions. This aligns with search trends for "safe handling of aromatic nitro compounds."

Future research directions for rac-5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-nitrophenol may explore its catalytic applications or material science integrations, reflecting broader interest in multidisciplinary chemistry. Its structural hybridity—combining aliphatic and aromatic features—makes it a compelling case study for molecular design tutorials, another high-traffic search category.